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Compound of Interest

Compound Name: m-PEG12-Mal

Cat. No.: B609238

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for m-
PEG12-Mal (methoxy-polyethylene glycol-maleimide, 12 PEG units), a critical reagent in
bioconjugation and drug delivery system development. The information herein is compiled from
publicly available Safety Data Sheets (SDS) to ensure safe handling, storage, and use in a
laboratory setting.

Chemical Identification

m-PEG12-Mal is a heterobifunctional PEG linker. The methoxy-terminated polyethylene glycol
chain imparts hydrophilicity and biocompatibility, while the maleimide group allows for the
specific covalent attachment to sulfhydryl (thiol) groups, commonly found in cysteine residues
of proteins and peptides.[1][2]
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Identifier Value

) m-PEG12-Mal; Methoxy(polyethylene glycol)
Chemical Name

maleimide
Synonyms MM(PEG)12, Methyl-PEG-Maleimide
CAS Number 88504-24-9[1][3]
Molecular Formula C32H58N2015[1]
Molecular Weight 710.8 g/mol

Hazard Identification

Based on available safety data sheets, m-PEG12-Mal is generally not classified as a
hazardous substance or mixture under the Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals. However, as with any laboratory chemical,
appropriate caution should be exercised.

e GHS Classification: Not a hazardous substance or mixture.

o Label Elements: The product does not require hazard labeling in accordance with EC
directives or respective national laws.

o Other Hazards: To the best of current knowledge, the chemical, physical, and toxicological
properties have not been thoroughly investigated.

It is important to note that while the PEG linker itself may have a low hazard profile, conjugates
created with this reagent (e.g., with cytotoxic drugs) will have a different and potentially much
more hazardous profile. A full safety assessment of the final conjugate is always required.

Composition and Purity

m-PEG12-Mal is typically supplied as a high-purity substance.

Component Purity

m-PEG12-Mal 295%
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First-Aid Measures

Standard laboratory first-aid procedures should be followed in the event of exposure.

Exposure Route

First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash off with soap and plenty of
water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes as a precaution. Remove
contact lenses, if present and easy to do.

Continue rinsing. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

First-Aid Workflow
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Flush with Water (15 min) Rinse Mouth with Water

Administer O2/Artificial Respiration if needed Remove Contaminated Clothing Remove Contact Lenses Do NOT Induce Vomiting

»
!

A

Seek Medical Attention

Click to download full resolution via product page
Caption: First-aid procedures for various exposure routes.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the reagent and ensure
laboratory safety.

Handling:

* Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

» Avoid breathing dust, fume, gas, mist, vapors, or spray.
* Use only in a well-ventilated area, such as a chemical fume hood.
« Wash hands thoroughly after handling.

e Avoid contact with skin, eyes, and clothing.
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Storage:
o Storage Temperature: Store desiccated at -20°C for long-term stability.

» Conditions to Avoid: Keep away from moisture, as the maleimide group can be susceptible to
hydrolysis. Avoid high temperatures and strong oxidizing agents.

o Container: Keep the container tightly closed in a dry and well-ventilated place.

Handling and Storage Protocol
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Safe Handling Proper Storage

Wear PPE

(Gloves, Goggles, Lab Coat) Store at-20°C

Receive Reagent

Use in Fume Hood Keep Desiccated & Dry cluster_storage

Avoid Contact & Inhalation Avoid Heat & Oxidizers Use in Experiment

Wash Hands After Use Dispose of Waste
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Secure Area & Ensure Ventilation

'

Wear Appropriate PPE

Contain Spill
(Prevent entry into drains)

Absorb with Inert Material
(e.g., Sand, Vermiculite)

Collect into Sealed Container

Dispose as Chemical Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide on the Safety of m-PEG12-
Mal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609238#m-pegl2-mal-safety-data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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